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Compound of Interest

Compound Name: 4-Methylthiazole-2-carbaldehyde

Cat. No.: B075903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and Material Safety Data Sheet (MSDS)

information for 4-Methylthiazole-2-carbaldehyde. The following sections detail the hazards,

necessary precautions, and emergency procedures to ensure the safe use of this compound in

a laboratory setting. All quantitative data is summarized for clarity, and procedural workflows

are visualized to aid in rapid comprehension and implementation of safety protocols.

Section 1: Chemical Identification and Physical
Properties
This section provides fundamental identification and physical characteristics of 4-
Methylthiazole-2-carbaldehyde.
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Property Value Reference

Chemical Name
4-Methylthiazole-2-

carbaldehyde
[1]

Synonyms
4-Methyl-1,3-thiazole-2-

carboxaldehyde
[1]

CAS Number 13750-68-0 [1]

Molecular Formula C₅H₅NOS [1]

Molecular Weight 127.16 g/mol [1]

Appearance
Not specified, likely a solid or

liquid

Boiling Point No data available

Melting Point No data available

Flash Point Not applicable [2]

Section 2: Hazard Identification and Classification
4-Methylthiazole-2-carbaldehyde is classified as a hazardous substance. The following table

summarizes its GHS classifications and associated hazard statements.

Hazard Class GHS Category Hazard Statement Pictogram

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[1]

Serious Eye Irritation Category 2A
H319: Causes serious

eye irritation
[1]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction
[1]

Signal Word: Warning[1]
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Section 3: Safe Handling and Storage
Proper handling and storage are critical to minimize the risks associated with 4-
Methylthiazole-2-carbaldehyde.

Handling Precautions
Ventilation: Handle in a well-ventilated place.[3] Avoid the formation of dust and aerosols.[3]

Personal Contact: Avoid contact with skin and eyes.[3]

Hygiene: Do not eat, drink, or smoke when using this product.[3] Wash hands thoroughly

after handling.[4]

Equipment: Use non-sparking tools.[3]

Storage Conditions
Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Incompatibilities: Store apart from foodstuff containers or incompatible materials such as

strong oxidizing agents, acids, and bases.[3][5]

A logical workflow for handling hazardous chemicals is presented below.
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Caption: General Laboratory Chemical Handling Workflow.

Section 4: Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 4-Methylthiazole-2-carbaldehyde.
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Protection Type Specification Reference

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).

[3][6]

Skin Protection

Wear fire/flame resistant and

impervious clothing. Handle

with gloves that have been

inspected prior to use.

[3][6]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator.

[3][6]

The following diagram illustrates the selection process for appropriate PPE.
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Caption: PPE Selection Logic Diagram.

Section 5: First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure Reference

Inhalation

Move the victim into fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor immediately.

[3][6]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.

[3][6]

Eye Contact

Rinse with pure water for at

least 15 minutes. Consult a

doctor.

[6]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

[6]

An emergency first aid workflow is provided below.
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Caption: Emergency First Aid Procedure Flowchart.

Section 6: Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

Specific Hazards: Burning may produce obnoxious and toxic fumes, including nitrogen

oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and sulfur oxides.[4]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[6]

Section 7: Accidental Release Measures
Personal Precautions: Ensure adequate ventilation.[4] Use personal protective equipment as

required.[4] Avoid dust formation.[4]

Environmental Precautions: Should not be released into the environment.[4]
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Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[4]

Keep in suitable, closed containers for disposal.[4]

Section 8: Toxicological and Ecological Information
Toxicological Information:

Acute Toxicity: Harmful if swallowed.[1]

Skin Corrosion/Irritation: May cause skin irritation.[7]

Serious Eye Damage/Irritation: Causes serious eye damage.[6][8]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[1]

Ecological Information:

No data is available on toxicity to fish, daphnia, algae, or microorganisms.[6]

Persistence, degradability, and bioaccumulative potential have not been determined.[6]

Section 9: Disposal Considerations
Waste Disposal: This material and its container must be disposed of as hazardous waste.[9]

All waste must be handled in accordance with local, state, and federal regulations.[9]

Puncture containers to prevent re-use and bury them at an authorized landfill.[9]

This guide is intended to provide a comprehensive overview of the safety and handling of 4-
Methylthiazole-2-carbaldehyde for trained professionals. Always refer to the most current and

complete Material Safety Data Sheet (MSDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylthiazole-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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